![molecular formula C22H16ClNO4 B4185800 6-(2-chlorobenzyl)-N-(2-furylmethyl)-2-oxo-2H-chromene-3-carboxamide](/img/structure/B4185800.png)
6-(2-chlorobenzyl)-N-(2-furylmethyl)-2-oxo-2H-chromene-3-carboxamide
Overview
Description
6-(2-chlorobenzyl)-N-(2-furylmethyl)-2-oxo-2H-chromene-3-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a member of the chromene family of compounds, which have been found to exhibit diverse biological activities.
Mechanism of Action
The mechanism of action of 6-(2-chlorobenzyl)-N-(2-furylmethyl)-2-oxo-2H-chromene-3-carboxamide is not fully understood. However, studies suggest that it may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in various biological processes.
Biochemical and Physiological Effects:
The compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. It has also been found to induce apoptosis in cancer cells and inhibit the growth of certain bacterial strains.
Advantages and Limitations for Lab Experiments
The compound has various advantages for lab experiments, including its synthetic accessibility and its potential for drug development. However, its limitations include its relatively low solubility in water, which may limit its bioavailability.
Future Directions
There are several future directions for research on 6-(2-chlorobenzyl)-N-(2-furylmethyl)-2-oxo-2H-chromene-3-carboxamide. These include further studies on its mechanism of action, its potential for drug development, and its applications in various fields such as medicine and agriculture. Additionally, studies on the compound's toxicity and safety profile are needed to determine its suitability for clinical use.
Scientific Research Applications
The compound has been found to exhibit various biological activities, making it a potential candidate for drug development. It has been shown to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. Studies have also shown that it has the potential to inhibit the activity of certain enzymes, making it a promising candidate for the treatment of various diseases.
Properties
IUPAC Name |
6-[(2-chlorophenyl)methyl]-N-(furan-2-ylmethyl)-2-oxochromene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16ClNO4/c23-19-6-2-1-4-15(19)10-14-7-8-20-16(11-14)12-18(22(26)28-20)21(25)24-13-17-5-3-9-27-17/h1-9,11-12H,10,13H2,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGTPRORXSOADTG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=CC3=C(C=C2)OC(=O)C(=C3)C(=O)NCC4=CC=CO4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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